Cas no 2567504-19-0 (4-(4-methoxyphenyl)methyl-1,3-thiazol-2-amine hydrochloride)

• Product Name: 4-(4-methoxyphenyl)methyl-1,3-thiazol-2-amine hydrochloride
• CAS No: 2567504-19-0
• MF: C₁₁H₁₃ClN₂OS
• MW: 256.751720190048
• MDL: MFCD32879071
• CID: 5656381
• PubChem ID: 165883995
• Update Time: 2025-06-15

4-(4-methoxyphenyl)methyl-1,3-thiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4775674618
• 4-[(4-methoxyphenyl)methyl]-1,3-thiazol-2-amine hydrochloride
• EN300-27694709
• 2567504-19-0
• 4-(4-methoxyphenyl)methyl-1,3-thiazol-2-amine hydrochloride

• MDL： MFCD32879071
• Inchi： 1S/C11H12N2OS.ClH/c1-14-10-4-2-8(3-5-10)6-9-7-15-11(12)13-9;/h2-5,7H,6H2,1H3,(H2,12,13);1H
• InChI Key： KSBMOOCFFWLDBT-UHFFFAOYSA-N
• SMILES： Cl.S1C(N)=NC(=C1)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 256.0437119g/mol
• Monoisotopic Mass: 256.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4Ų

Additional information on 4-(4-methoxyphenyl)methyl-1,3-thiazol-2-amine hydrochloride

Introduction to 4-(4-methoxyphenyl)methyl-1,3-thiazol-2-amine hydrochloride (CAS No. 2567504-19-0)

4-(4-methoxyphenyl)methyl-1,3-thiazol-2-amine hydrochloride, identified by the chemical formula CAS No. 2567504-19-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and pharmacological properties. The structural features of this molecule, particularly the presence of a thiazole ring substituted with an amine group and a methoxyphenylmethyl side chain, make it a promising candidate for further investigation in drug discovery and development.

The thiazole core is a crucial pharmacophore in medicinal chemistry, contributing to the biological activity of numerous therapeutic agents. Thiazole derivatives have been extensively studied for their potential applications in treating various diseases, including infectious diseases, cancer, and inflammatory conditions. The amine functional group in 4-(4-methoxyphenyl)methyl-1,3-thiazol-2-amine hydrochloride provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with enhanced pharmacological properties.

The methoxyphenylmethyl side chain introduces additional complexity to the molecule, potentially influencing its solubility, metabolic stability, and interaction with biological targets. This structural feature is particularly interesting from a drug design perspective, as it can be tailored to optimize binding affinity and selectivity. Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of such derivatives, allowing researchers to predict and refine their biological activities.

In recent years, there has been growing interest in thiazole-based compounds due to their reported efficacy against various pathogens and their ability to modulate key biological pathways. For instance, studies have shown that certain thiazole derivatives exhibit antimicrobial properties by interfering with essential bacterial processes. The hydrochloride salt form of 4-(4-methoxyphenyl)methyl-1,3-thiazol-2-amine hydrochloride enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutics. Researchers are exploring its interactions with enzymes and receptors involved in disease pathways, aiming to identify new targets for intervention. The combination of the thiazole ring and the methoxyphenylmethyl group creates a versatile scaffold that can be modified to address specific therapeutic needs.

The synthesis of 4-(4-methoxyphenyl)methyl-1,3-thiazol-2-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to construct the desired molecular framework efficiently. The hydrochloride salt formation is typically achieved through quaternization followed by salt crystallization, ensuring the stability and reactivity of the compound.

The pharmacological evaluation of 4-(4-methoxyphenyl)methyl-1,3-thiazol-2-amine hydrochloride has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory responses and cell proliferation. These findings suggest that it may have therapeutic potential in conditions such as arthritis or cancer. Additionally, its interaction with biological targets has been investigated using spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography.

The safety profile of this compound is another critical consideration in its development as a drug candidate. Preliminary toxicology studies have been conducted to assess its acute toxicity and potential long-term effects. These studies are essential for determining safe dosage ranges and identifying any adverse reactions that may occur upon administration. The results from these studies will guide further preclinical development efforts.

Future research directions include exploring the structure-activity relationships (SAR) of 4-(4-methoxyphenyl)methyl-1,3-thiazol-2-amine hydrochloride derivatives. By systematically modifying various functional groups within the molecule, researchers can identify optimal analogs with improved efficacy and reduced side effects. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations and virtual screening techniques have been instrumental in identifying promising candidates like 4-(4-methoxyphenyl)methyl-1,3-thiazol-2-amine hydrochloride for further investigation. These methods allow researchers to predict how a molecule will interact with biological targets before conducting expensive wet-lab experiments.

In conclusion,4-(4-methoxyphenyl)methyl-1,3-thiazol-2-amine hydrochloride (CAS No. 2567504-19-0) represents an exciting opportunity in pharmaceutical research due to its unique structural features and potential biological activities. Continued investigation into this compound and its derivatives holds promise for the development of novel therapeutics targeting various diseases.